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Compound Name: 2-Methoxyethanol

Cat. No.: B045455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: 2-Methoxyethanol (also known as Methyl Cellosolve or ethylene glycol monomethyl

ether, EGME) is a versatile organic solvent belonging to the glycol ether family.[1][2] Its unique

amphiphilic nature, possessing both a hydrophilic hydroxyl group and a lipophilic ether group,

allows it to be miscible with water and a wide range of organic solvents.[3][4] This property

makes it a valuable component in the formulation of paints, varnishes, dyes, inks, and resins.

[2] It also finds application as a de-icing agent for jet fuel. However, its utility is overshadowed

by its significant toxicity, particularly its adverse effects on the hematopoietic, lymphatic, and

reproductive systems.[1][2][5][6] This guide provides a comprehensive overview of the core

physical and chemical properties of 2-Methoxyethanol, details on experimental

methodologies, and visual representations of its metabolic pathway and synthesis.

Chemical Structure and Identifiers
2-Methoxyethanol consists of a methyl group linked via an ether oxygen to an ethanol

backbone.[4]

IUPAC Name: 2-Methoxyethan-1-ol[1]

Synonyms: Ethylene Glycol Monomethyl Ether (EGME), Methyl Cellosolve, Methyl Glycol,

Methyl Oxitol.[1][7]
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CAS Number: 109-86-4[1]

Molecular Formula: C₃H₈O₂[1][8]

Molecular Weight: 76.09 g/mol [1][8]

SMILES: COCCO[1]

Physical Properties
2-Methoxyethanol is a clear, colorless liquid with a characteristic mild, ether-like odor.[1][3][9]

[10] It is a flammable, volatile, and hygroscopic compound.[4][6]

Table 1: Quantitative Physical Properties of 2-Methoxyethanol
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Property Value Notes

Boiling Point 124-125 °C (255-257 °F)
At standard atmospheric

pressure.[1][3][11]

Melting Point -85 °C (-121 °F) [1][11]

Density / Specific Gravity 0.965 g/mL (or g/cm³) at 25 °C [1][3][11]

Vapor Pressure 6.17 mmHg at 20 °C

9.7 mmHg at 25 °C

10 hPa at 20 °C [12][13]

Vapor Density 2.62 - 2.63 (Air = 1.0)
Vapors are heavier than air.

[10][12]

Solubility Miscible
In water and most organic

solvents.[1][3][4]

Flash Point 38-40 °C (100.4-104 °F) Closed cup.[12][14][15]

Autoignition Temperature 285 °C (545 °F) [14][15][16]

Refractive Index n20/D 1.402 [3]

Viscosity 1.7 mPa·s at 20 °C Dynamic viscosity.[13][16][17]

1.6 mm²/s at 20 °C Kinematic viscosity.[13][16]

Odor Threshold 0.9 - 2.3 ppm [3][12]

pH 4.0 - 7.0 In aqueous solution.[3][16]

Chemical Properties
The chemical behavior of 2-Methoxyethanol is dictated by its two functional groups: the ether

linkage and the primary alcohol.

Table 2: Chemical and Reactivity Data for 2-Methoxyethanol
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Property Value / Description

Reactivity

Incompatible with strong oxidizing agents, acid

chlorides, and acid anhydrides.[3] Contact with

strong bases may cause decomposition.[3] Can

form explosive peroxides, especially upon

concentration or distillation.[3][5][15]

Decomposition

Thermal decomposition can yield products such

as formaldehyde and methanol.[4] On

combustion, it may emit toxic fumes of carbon

monoxide (CO) and carbon dioxide (CO₂).[5]

Explosive Limits Lower Explosive Limit (LEL): 1.8 - 2.5% (V)

Upper Explosive Limit (UEL): 14 - 24.5% (V)[1]

[12][14][18]

Partition Coefficient (log P) -0.77

Experimental Protocols
Detailed methodologies for determining key physical and chemical properties are crucial for

reproducible research.

Protocol 1: Determination of Boiling Point (Distillation Method)

Apparatus Setup: Assemble a standard distillation apparatus, including a round-bottom flask,

a distillation head with a thermometer, a condenser, and a receiving flask. The thermometer

bulb should be positioned just below the side arm leading to the condenser.

Sample Preparation: Place a volume of 2-Methoxyethanol (e.g., 50 mL) into the round-

bottom flask along with a few boiling chips to ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle.

Observation: Record the temperature at which a steady stream of distillate is collected in the

receiving flask. This temperature, corrected for atmospheric pressure, is the boiling point. For

2-Methoxyethanol, this is expected to be in the range of 124-125 °C.[1]
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Protocol 2: Analysis by Gas Chromatography (GC)

System Configuration: Use a gas chromatograph equipped with a Flame Ionization Detector

(FID). A suitable capillary column would be a polar column (e.g., DB-WAX or equivalent) due

to the polar nature of the analyte.

Standard Preparation: Prepare a series of calibration standards of 2-Methoxyethanol in a

suitable solvent (e.g., methanol or dichloromethane) at known concentrations.

Instrument Parameters (Typical):

Injector Temperature: 200 °C

Detector Temperature: 250 °C

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 150 °C at a rate of 10

°C/min.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection: Inject a small, fixed volume (e.g., 1 µL) of the sample and each standard into the

GC.

Data Analysis: Identify the 2-Methoxyethanol peak in the chromatogram based on its

retention time, which is determined by running a known standard. Quantify the amount in the

sample by comparing its peak area to the calibration curve generated from the standards.

Synthesis, Metabolism, and Toxicity Pathways
Synthesis of 2-Methoxyethanol

2-Methoxyethanol can be synthesized via the nucleophilic attack of methanol on protonated

ethylene oxide.[1] This reaction is a common method for producing glycol ethers.
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Synthesis of 2-Methoxyethanol

Reactants

ProductMethanol (CH₃OH)

2-Methoxyethanol (CH₃OCH₂CH₂OH)

+ Ethylene Oxide
(Acid Catalyst)

Ethylene Oxide (C₂H₄O)

Click to download full resolution via product page

Caption: Industrial synthesis of 2-Methoxyethanol.

Metabolic Pathway and Toxicity

The toxicity of 2-Methoxyethanol is not caused by the compound itself, but by its primary

metabolite, methoxyacetic acid.[1] The initial metabolic step is carried out by alcohol

dehydrogenase.
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Metabolic Pathway of 2-Methoxyethanol

Metabolism

Toxic Effects

2-Methoxyethanol
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Developmental Toxicity
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Caption: Metabolic activation and toxicity of 2-Methoxyethanol.

The conversion of 2-methoxyethanol to methoxyacetic acid by alcohol dehydrogenase is the

critical step leading to its harmful effects.[1] This toxic metabolite is responsible for the

observed damage to the bone marrow and testes, leading to conditions like anemia,

granulocytopenia, oligospermia, and azoospermia.[1][2] It is also a known teratogen in animal

studies.[6][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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